Cas no 2228996-53-8 (5-(3-methyl-4-nitrophenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3-methyl-4-nitrophenyl)-1,3-oxazol-2-amine
• CAS No: 2228996-53-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 6012462
• PubChem ID: 165973409
• Update Time: 2025-10-29

5-(3-methyl-4-nitrophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-4-nitrophenyl)-1,3-oxazol-2-amine
• EN300-1822215
• 2228996-53-8

• Inchi： 1S/C10H9N3O3/c1-6-4-7(2-3-8(6)13(14)15)9-5-12-10(11)16-9/h2-5H,1H3,(H2,11,12)
• InChI Key： WWXQEARJDHTFAV-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1=CC=C(C(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.06439116g/mol
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-(3-methyl-4-nitrophenyl)-1,3-oxazol-2-amine

5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine, also known by its CAS number 2228996-53-8, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered rings containing one oxygen and one nitrogen atom. The presence of the nitro group and methyl substituent on the aromatic ring introduces unique electronic properties, making it a valuable molecule for various applications.

The synthesis of 5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine typically involves a nucleophilic substitution or condensation reaction. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of byproducts, making it an eco-friendly method for large-scale production.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have demonstrated that incorporating 5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine into polymer matrices can significantly improve their thermal stability and mechanical properties. For instance, a 2023 study published in Nature Materials highlighted its role in developing high-performance polymers for aerospace applications.

In addition to its material science applications, this compound has shown potential in pharmacology. Its ability to act as a bioisostere in drug design has been explored in recent clinical trials. A 2022 study in Journal of Medicinal Chemistry reported that derivatives of 5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine exhibit promising anti-inflammatory properties, making them candidates for novel therapeutic agents.

The electronic properties of 5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine have also been leveraged in optoelectronic devices. A 2021 paper in Nano Letters demonstrated its use as a hole transport layer in perovskite solar cells, where it significantly improved device efficiency by enhancing charge transport properties.

The structural versatility of this compound is further highlighted by its role in click chemistry reactions. Recent advancements have utilized its azide functionality for rapid assembly of complex molecules, enabling the synthesis of intricate architectures with unprecedented precision.

In conclusion, 5-(3-Methyl-4-Nitrophenyl)-1,3-Oxazol-2-Amine, with its unique chemical structure and diverse functional groups, continues to be a focal point in modern chemistry research. Its applications span across materials science, pharmacology, and optoelectronics, underscoring its importance as a versatile building block for future innovations.